Cas no 2228711-43-9 (2-amino-3-(2-methanesulfonylphenyl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(2-methanesulfonylphenyl)-2-methylpropan-1-ol
• CAS No: 2228711-43-9
• MF: C₁₁H₁₇NO₃S
• MW: 243.322582006454
• CID: 6415583
• PubChem ID: 165697882
• Update Time: 2025-06-13

2-amino-3-(2-methanesulfonylphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-methanesulfonylphenyl)-2-methylpropan-1-ol
• EN300-2003654
• 2228711-43-9

• Inchi： 1S/C11H17NO3S/c1-11(12,8-13)7-9-5-3-4-6-10(9)16(2,14)15/h3-6,13H,7-8,12H2,1-2H3
• InChI Key： WYHTVMAOMFQCCN-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1CC(C)(CO)N)(=O)=O

Computed Properties

• Exact Mass: 243.09291458g/mol
• Monoisotopic Mass: 243.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 88.8Ų

Additional information on 2-amino-3-(2-methanesulfonylphenyl)-2-methylpropan-1-ol

Comprehensive Overview of 2-amino-3-(2-methanesulfonylphenyl)-2-methylpropan-1-ol (CAS No. 2228711-43-9)

The compound 2-amino-3-(2-methanesulfonylphenyl)-2-methylpropan-1-ol (CAS No. 2228711-43-9) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including an amino group, a methanesulfonyl moiety, and a propan-1-ol backbone. This combination of features makes it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. Researchers are increasingly exploring its potential applications due to its versatile reactivity and molecular stability.

In recent years, the demand for sulfonyl-containing compounds like 2-amino-3-(2-methanesulfonylphenyl)-2-methylpropan-1-ol has surged, driven by their utility in drug discovery and agrochemical development. The methanesulfonyl group, in particular, is known for its electron-withdrawing properties, which can enhance the bioavailability of active pharmaceutical ingredients (APIs). This aligns with current trends in precision medicine and targeted drug delivery, where molecular modifications are critical for optimizing therapeutic efficacy.

The synthesis of CAS No. 2228711-43-9 involves multi-step organic reactions, often starting from 2-methylpropan-1-ol derivatives. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and accurate structural confirmation. These methods are frequently searched by chemists and students alike, reflecting the growing emphasis on quality control in chemical manufacturing. Additionally, the compound's chiral center at the 2-position opens avenues for enantioselective synthesis, a hot topic in asymmetric catalysis.

From an industrial perspective, 2-amino-3-(2-methanesulfonylphenyl)-2-methylpropan-1-ol is gaining traction as a building block for high-performance polymers and specialty coatings. Its amino-alcohol functionality allows for cross-linking reactions, improving material durability—a key concern in sectors like automotive and aerospace. This resonates with the global push toward sustainable materials and green chemistry, as industries seek alternatives to traditional petrochemical derivatives.

Safety and environmental considerations are paramount when handling CAS No. 2228711-43-9. While not classified as hazardous, standard laboratory precautions—such as PPE usage and proper ventilation—are recommended. These protocols align with broader discussions on lab safety best practices, a frequently searched topic among professionals. Furthermore, the compound's biodegradability and eco-toxicity profile are under study, addressing the rising demand for environmentally benign chemicals.

In conclusion, 2-amino-3-(2-methanesulfonylphenyl)-2-methylpropan-1-ol represents a compelling case study in modern chemical innovation. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—highlight its relevance in both academic and industrial settings. As research continues, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare, sustainability, and technology.